Cas no 67253-01-4 (Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)-)

Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)- structure
67253-01-4 structure
Product Name:Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)-
CAS No:67253-01-4
Molecular Formula:C30H52O3
Molecular Weight:460.73200
CID:511237
PubChem ID:21625899

Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)- Properties

Names and Identifiers

    • Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)-
    • dammarane-3,25-diol, 20,24-epoxy-, (3alpha,24S)-
    • Cabraleadiol
    • [ "" ]
    • HY-N2975
    • CHEMBL3109461
    • AKOS032962143
    • CS-0023620
    • (3alpha,24S)-20,24-epoxydammarane-3,25-diol
    • (3,24S)-20,24-Epoxydammarane-3,25-diol; 3-Epiocotillol II
    • (3R,5R,8R,9R,10R,13R,14R,17S)-17-[(2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • CHEBI:70272
    • Q27138612
    • 67253-01-4
    • FS-8945
    • 19942-04-2
    • Ocotillol
    • (20S,24S)-20,24-Epoxydammarane-3beta,25-diol
    • (3R,5R,8R,9R,10R,13R,14R,17S)-17-((2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl)-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-ol
    • InChIKey： RQBNSDSKUAGBOI-ZNYSIYOKSA-N
    • Inchi： InChI=1S/C30H52O3/c1-25(2)21-12-17-29(7)22(27(21,5)15-13-23(25)31)10-9-19-20(11-16-28(19,29)6)30(8)18-14-24(33-30)26(3,4)32/h19-24,31-32H,9-18H2,1-8H3/t19-,20+,21+,22-,23-,24+,27+,28-,29-,30+/m1/s1
    • SMILES： CC1(C2CCC3(C(C2(CCC1O)C)CCC4C3(CCC4C5(CCC(O5)C(C)(C)O)C)C)C)C

Computed Properties

  • Exact Mass: 460.39200
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 460.392
  • Heavy Atom Count: 33
  • Complexity: 789
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 7.2
  • Topological Polar Surface Area: 49.7A^2

Experimental Properties

  • LogP: 6.74100
  • PSA: 49.69000
  • Refractive Index: 1.521
  • Boiling Point: 533.593°C at 760 mmHg
  • Flash Point: 276.507°C
  • Color/Form: Powder
  • Density: 1.039

Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AH18685-5mg
Cabraleadiol
 67253-01-4 98.5%
5mg
 $660.00 2024-04-19
TargetMol Chemicals
TN3557-5 mg
Cabraleadiol
 67253-01-4 98%
5mg
 ￥ 3,710
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN3557-1 mg
Cabraleadiol
 67253-01-4
1mg
 ￥2035.00 2022-04-26

Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:67253-01-4)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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